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Compound of Interest

Compound Name: Ethyl tridecanoate

Cat. No.: B15547349 Get Quote

Quantitative Physical Properties of Ethyl
Tridecanoate
The physical properties of ethyl tridecanoate are summarized in the table below, providing a

clear and concise reference for laboratory and developmental work.
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Property Value

Molecular Formula C₁₅H₃₀O₂

Molecular Weight 242.40 g/mol [1][2][3][4][5]

Appearance Colorless to light yellow liquid[2][6][7][8][9]

Odor Pleasant, fruity odor[8]

Boiling Point

293.00 to 294.00 °C at 760.00 mm Hg

(estimated)[6] 121-123 °C at 2.2 mmHg[3][10]

[11] 197-199 °C at 60 mmHg[9]

Melting Point 19 °C (estimate)[11]

Density
0.86200 to 0.86700 g/cm³ at 20.00 °C[6] 0.853

g/mL at 25 °C[2][3][11]

Refractive Index
1.43200 to 1.43500 at 20.00 °C[6] n20/D

1.434[3][10][11]

Solubility

Soluble in alcohol[6] and organic solvents[8].

Insoluble in water[6][8] (0.116 mg/L at 25 °C,

estimated)[6]

Vapor Pressure 0.002000 mmHg at 25.00 °C (estimated)[6]

Flash Point 261.00 °F (127.10 °C) (estimated)[6]

logP (o/w) 6.390 (estimated)[6]

CAS Number 28267-29-0[1][3][4][5][10]

Experimental Protocols for Determination of
Physical Properties
The following sections detail the methodologies for determining the key physical properties of

ethyl tridecanoate.
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical property.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of ethyl tridecanoate is placed in a small test tube or a

fusion tube.

Apparatus Setup: A capillary tube, sealed at one end, is placed inverted into the test tube

containing the sample. The test tube is then attached to a thermometer.

Heating: The assembly is heated in a liquid bath (e.g., paraffin oil) using a Thiele tube or a

beaker on a hot plate to ensure uniform heating.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is then discontinued.

Boiling Point Determination: The temperature at which the liquid just begins to enter the

capillary tube upon cooling is recorded as the boiling point. This is the temperature at which

the vapor pressure of the sample equals the atmospheric pressure.[3][7][9][10][11]

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a graduated cylinder and a balance.

Methodology: Pycnometer Method

Mass of Empty Pycnometer: A clean and dry pycnometer (a flask with a specific volume) is

accurately weighed.

Mass of Pycnometer with Sample: The pycnometer is filled with ethyl tridecanoate,

ensuring no air bubbles are trapped. The exterior is carefully dried, and the filled pycnometer

is weighed.

Volume Determination: The mass of the ethyl tridecanoate is determined by subtracting the

mass of the empty pycnometer. The volume of the pycnometer is known or can be calibrated

using a liquid of known density (e.g., distilled water).
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Density Calculation: The density is calculated by dividing the mass of the ethyl tridecanoate
by the volume of the pycnometer.[12][13][14]

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property for a pure compound.

Methodology: Abbe Refractometer

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index (e.g., distilled water).

Sample Application: A few drops of ethyl tridecanoate are placed on the prism of the

refractometer.

Measurement: The prisms are closed, and the light source is adjusted. The user looks

through the eyepiece and adjusts the controls until the dividing line between the light and

dark fields is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded as the refractive index is temperature-dependent.[1][2][5]

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Methodology: Qualitative Assessment

Sample and Solvent: A small, measured amount of ethyl tridecanoate (e.g., 100 mg) is

added to a test tube containing a specific volume of the solvent (e.g., 1 mL of water or

ethanol).

Mixing: The mixture is vigorously agitated (e.g., using a vortex mixer) for a set period.

Observation: The mixture is visually inspected for the presence of undissolved solute. If the

liquid is clear, the compound is considered soluble. If it is cloudy or has distinct layers, it is

insoluble.[6][8]
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Methodology: Quantitative Assessment (Shake-Flask Method)

Supersaturated Solution: An excess amount of ethyl tridecanoate is added to a known

volume of the solvent in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for an extended period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the

undissolved ester from the saturated solution.

Concentration Analysis: A known volume of the clear supernatant is carefully removed and

the concentration of the dissolved ethyl tridecanoate is determined using an analytical

technique such as gas chromatography.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates a typical experimental workflow for the analysis of ethyl
tridecanoate using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful technique

for separating and identifying components of a mixture.
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GC-MS analysis workflow for Ethyl tridecanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15547349?utm_src=pdf-body-img
https://www.benchchem.com/product/b15547349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Steps of the GC-MS Workflow:
Sample Preparation: A dilute solution of ethyl tridecanoate is prepared in a volatile organic

solvent like hexane. The solution is filtered to remove any particulate matter that could

interfere with the analysis and then transferred to a small glass vial compatible with the GC

autosampler.

GC-MS Analysis:

Injection: The autosampler injects a small, precise volume of the sample into the heated

injection port of the gas chromatograph, where it is vaporized.

Separation: An inert carrier gas (e.g., helium) sweeps the vaporized sample onto a long,

thin capillary column. The column is coated with a stationary phase. Components of the

sample separate based on their boiling points and their interactions with the stationary

phase. Ethyl tridecanoate will travel through the column at a characteristic rate, known

as its retention time.

Ionization and Detection: As ethyl tridecanoate elutes from the column, it enters the

mass spectrometer. Here, it is bombarded with electrons (electron ionization), causing it to

fragment into charged ions. These ions are then separated based on their mass-to-charge

ratio (m/z) by a mass analyzer and detected.

Data Processing:

Chromatogram: The GC produces a chromatogram, which is a plot of detector response

versus retention time. For a pure sample of ethyl tridecanoate, this should show a single

major peak.

Mass Spectrum: The MS provides a mass spectrum for the compound eluting at that

retention time. This spectrum is a plot of ion abundance versus m/z ratio and serves as a

molecular "fingerprint."

Identification: The obtained mass spectrum is compared to a library of known spectra

(e.g., the NIST library) to confirm the identity of the compound as ethyl tridecanoate. The

area under the chromatogram peak can be used for quantification.[15][16][17][18][19][20]

[21][22][23]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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